Cas no 1807122-61-7 (3-Bromo-4-chloromethyl-5-methylpyridine)

• Product Name: 3-Bromo-4-chloromethyl-5-methylpyridine
• CAS No: 1807122-61-7
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4900269
• Update Time: 2025-10-28

3-Bromo-4-chloromethyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloromethyl-5-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-3-10-4-7(8)6(5)2-9/h3-4H,2H2,1H3
• InChI Key： RYXAYYLCKBEFMX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-chloromethyl-5-methylpyridine

3-Bromo-4-chloromethyl-5-methylpyridine: A Comprehensive Overview

3-Bromo-4-chloromethyl-5-methylpyridine (CAS No. 1807122-61-7) is a highly specialized organic compound belonging to the pyridine derivative family. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 3-bromo-4-chloromethyl-5-methylpyridine consists of a pyridine ring with substituents at positions 3, 4, and 5, namely bromine, chloromethyl, and methyl groups, respectively. These substituents impart distinct electronic and steric effects, making the compound versatile for various chemical reactions and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-bromo-4-chloromethyl-5-methylpyridine through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. The synthesis typically begins with the preparation of a suitable pyridine derivative, followed by sequential introduction of the bromine, chloromethyl, and methyl groups at specific positions on the ring. The regioselectivity of these reactions is crucial to ensure the correct substitution pattern, which directly influences the compound's reactivity and functionality.

The physical properties of 3-bromo-4-chloromethyl-5-methylpyridine include a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound exhibits moderate stability under ambient conditions but may undergo degradation upon prolonged exposure to light or strong oxidizing agents.

One of the most promising applications of 3-bromo-4-chloromethyl-5-methylpyridine lies in its use as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in constructing complex heterocyclic frameworks that are analogous to natural product scaffolds. For instance, researchers have employed this compound as a key intermediate in the total synthesis of certain alkaloids, leveraging its reactivity to facilitate intramolecular cyclization reactions.

In the field of agrochemistry, 3-bromo-4-chloromethyl-5-methylpyridine has shown potential as a precursor for herbicides and insecticides. Its ability to undergo nucleophilic substitution reactions allows for the incorporation of bioactive functional groups that can target specific enzymes or receptors in pests and weeds. A study published in *Journal of Agricultural Chemistry* highlighted its role in synthesizing a novel class of acetylcholinesterase inhibitors, which exhibit potent activity against agricultural pests without adverse effects on non-target species.

The electronic properties of 3-bromo-4-chloromethyl-5-methylpyridine also make it an attractive candidate for applications in materials science. Its conjugated π-system enables efficient charge transport, making it a potential candidate for organic semiconductors and light-emitting diodes (OLEDs). Recent research has explored its use as a building block for constructing π-conjugated polymers with tailored electronic properties, paving the way for next-generation electronic devices.

From an environmental standpoint, understanding the fate and behavior of 3-bromo-4-chloromethyl-5-methylpyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies conducted by environmental chemists have shown that the compound undergoes rapid degradation under aerobic conditions due to microbial activity, reducing its persistence in soil and water systems.

In conclusion, 3-bromo-4-chloromethyl-5-methylpyridine (CAS No. 1807122-61-) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing modern chemistry and technology.